Cas no 448-97-5 (4,4'-Diamino-3,3'-difluorobiphenyl)

• Product Name: 4,4'-Diamino-3,3'-difluorobiphenyl
• CAS No: 448-97-5
• MF: C₁₂H₁₀F₂N₂
• MW: 220.218009471893
• MDL: MFCD01658278
• CID: 329362
• PubChem ID: 196976
• Update Time: 2025-11-02

4,4'-Diamino-3,3'-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Difluoro-[1,1'-biphenyl]-4,4'-diamine
• [1,1'-Biphenyl]-4,4'-diamine,3,3'-difluoro-
• 4-(4-amino-3-fluorophenyl)-2-fluoroaniline
• 4,4-DIAMINO-3,3-DIFLUOROBIPHENYL
• 4,4'-DiaMino-3,3'-difluorobiphenyl
• (1,1'-Biphenyl)-4,4'-diamine, 3,3'-difluoro-
• CS-0452621
• SCHEMBL1099003
• 3,3'-Difluorobenzidine
• BRN 2972179
• A872452
• MFCD01658278
• BS-23007
• DTXSID30196304
• E84477
• 3,3'-Difluoro-(1,1'-biphenyl)-4,4'-diamine
• AKOS005216838
• Benzidine, 3,3'-difluoro-
• CCRIS 1785
• 448-97-5
• [1,1'-Biphenyl]-4,4'-diamine, 3,3'-difluoro-
• SB77216
• (1,1'-Biphenyl)-4,4'-diamine, 3,3'-difluoro-(9CI)
• DTXCID00118795
• 3,3 inverted exclamation mark -Difluoro-[1,1 inverted exclamation mark -biphenyl]-4,4 inverted exclamation mark -diamine
• 3,3''-Difluoro-[1,1''-biphenyl]-4,4''-diamine
• 4-13-00-00383 (Beilstein Handbook Reference)
• SY358649
• 4,4'-Diamino-3,3'-difluorobiphenyl

• MDL： MFCD01658278
• Inchi： 1S/C12H10F2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
• InChI Key： LVNPGQZSPDFZNC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)N)N

Computed Properties

• Exact Mass: 220.08100
• Monoisotopic Mass: 220.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: NA
• Density: 1.313
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.625
• PSA: 52.04000
• LogP: 3.95860

4,4'-Diamino-3,3'-difluorobiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines

Additional information on 4,4'-Diamino-3,3'-difluorobiphenyl

Exploring the Versatile Applications and Properties of 4,4'-Diamino-3,3'-difluorobiphenyl (CAS No. 448-97-5)

The chemical compound 4,4'-Diamino-3,3'-difluorobiphenyl (CAS No. 448-97-5) is a fluorinated biphenyl derivative that has garnered significant attention in various industrial and research applications. Known for its unique molecular structure, this compound serves as a critical intermediate in the synthesis of advanced materials, including high-performance polymers and liquid crystals. Its fluorinated aromatic backbone and diamine functional groups make it particularly valuable in fields such as electronics, optoelectronics, and specialty coatings.

One of the most notable properties of 4,4'-Diamino-3,3'-difluorobiphenyl is its thermal stability, which allows it to withstand high-temperature processing conditions. This characteristic is crucial for applications in the manufacturing of heat-resistant polymers and advanced composite materials. Researchers have also explored its potential in the development of organic semiconductors, where its electron-donating amino groups and electron-withdrawing fluorine atoms contribute to tunable electronic properties.

In recent years, the demand for fluorinated aromatic compounds like 4,4'-Diamino-3,3'-difluorobiphenyl has surged due to their role in next-generation technologies. For instance, the compound's ability to enhance the performance of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) has made it a sought-after material in the display industry. Additionally, its compatibility with green chemistry principles has positioned it as a sustainable alternative in certain synthetic pathways.

Another area where 4,4'-Diamino-3,3'-difluorobiphenyl shows promise is in the field of pharmaceutical intermediates. While not directly used in drug formulations, its structural motifs are valuable for designing bioactive molecules. The compound's rigid biphenyl core and functional group versatility enable researchers to tailor its derivatives for specific biological targets, contributing to advancements in medicinal chemistry.

From a market perspective, the global supply chain for 4,4'-Diamino-3,3'-difluorobiphenyl is influenced by the growing demand for high-performance materials in Asia, North America, and Europe. Manufacturers are increasingly focusing on scalable synthesis methods to meet industrial needs while maintaining high purity standards. Environmental regulations and the push for sustainable chemical production are also shaping the development of new synthetic routes for this compound.

For researchers and industry professionals seeking detailed technical data, the CAS No. 448-97-5 serves as a unique identifier to access reliable information about 4,4'-Diamino-3,3'-difluorobiphenyl. Key parameters such as melting point, solubility, and spectroscopic properties are well-documented in scientific literature, facilitating its integration into various applications. As innovation in material science continues to evolve, this compound is expected to play an increasingly vital role in cutting-edge technologies.